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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2-
Chloropropene (Isopropenyl chloride, CAS No. 557-98-2) in a research laboratory
environment. Adherence to these protocols is critical to ensure personnel safety and
environmental protection.

Physical and Chemical Properties

2-Chloropropene is a clear, colorless, and volatile liquid.[1] It is less dense than water and
insoluble in water, but soluble in organic solvents such as ether, acetone, benzene, and
chloroform.[2] Its vapors are heavier than air, which may cause them to accumulate in low-lying
areas.[2]
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Property Value

Molecular Formula C3H5CI[1][3][4]

Molecular Weight 76.52 g/mol [2][1]

Boiling Point 22.6 °C (72.7 °F) at 760 mmHg[2]
Melting Point -137.4 °C (-215.3 °F)[2]

Flash Point <-4 °F (< -20 °C)[1]

Density 0.9017 g/cm?3 at 20 °C (68 °F)[2]
Vapor Density 2.63 (Air = 1)[2]

Vapor Pressure 828 mmHg at 25 °C (77 °F)[1]
Water Solubility Insoluble[2][1]

Hazard Identification and Safety Precautions

2-Chloropropene is a highly flammable liquid and vapor and is toxic if swallowed or in contact
with skin.[2] It can cause skin irritation and may cause dizziness or suffocation.[2][1]

GHS Hazard Statements:

H224: Extremely flammable liquid and vapor.[2]

H301: Toxic if swallowed.[2]

H311: Toxic in contact with skin.[2]

H315: Causes skin irritation.[2]

Incompatibilities: 2-Chloropropene is incompatible with strong oxidizing agents, strong bases,
and strong acids.[5] It can also react violently with aluminum and is incompatible with many
amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1]

Handling and Storage Protocols
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3.1 Personal Protective Equipment (PPE)

When handling 2-Chloropropene, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a full-face shield.[6][7][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).[6][7][9]

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
required.[8] For larger quantities or in case of a splash risk, a chemically impervious suit and
boots should be considered.[8]

Respiratory Protection: All work with 2-Chloropropene must be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[6] If there is a potential for exposure
above the occupational exposure limits, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.[6]

3.2 Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from sources
of ignition.[5][6][10]

The recommended storage temperature is between 2-8°C (36-46°F).[1]

Use only non-sparking tools and equipment when handling and opening containers.[5]

Ground and bond containers during transfer to prevent static discharge.[5][10]

Do not store in aluminum containers.[6]

Experimental Workflow for Handling 2-
Chloropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropene-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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